Cas no 2227884-71-9 (rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227884-71-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5758795
• PubChem ID: 165503987
• Update Time: 2025-05-24

rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1454449
• 2227884-71-9
• rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17NO3/c1-2-17-10-5-3-4-9(6-10)11-7-14-8-12(11)13(15)16/h3-6,11-12,14H,2,7-8H2,1H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： DABAZOJTJUULSA-NWDGAFQWSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC=C(C=1)OCC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4S)-4-(3-Ethoxyphenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2227884-71-9, known as rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule's structure comprises a pyrrolidine ring, a 3-ethoxyphenyl group, and a carboxylic acid moiety, which collectively contribute to its diverse chemical and biological properties.

Rac-(3R,4S)-4-(3-Ethoxyphenyl)pyrrolidine-3-carboxylic acid is notable for its stereochemistry, which plays a crucial role in its biological activity. The (3R,4S) configuration ensures specific interactions with biological targets, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in the development of novel drugs targeting neurodegenerative diseases, inflammation, and cancer.

One of the key areas of research involving this compound is its role in neuroprotection. Studies have demonstrated that rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid exhibits potent antioxidant properties, which are critical in mitigating oxidative stress—a major contributor to neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The molecule's ability to scavenge free radicals and modulate cellular signaling pathways has been extensively investigated, providing a strong foundation for its therapeutic potential.

In addition to its neuroprotective effects, this compound has shown significant anti-inflammatory activity. Research indicates that rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid can inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory cascade. These findings suggest its potential utility in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The anti-tumor properties of rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid have also been explored in recent studies. Preclinical experiments have revealed that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating a promising avenue for cancer therapy. Its ability to modulate key oncogenic pathways and enhance the efficacy of conventional chemotherapeutic agents further underscores its potential as a multi-targeted anticancer agent.

From a synthetic perspective, the preparation of rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid involves a series of intricate organic reactions. The synthesis typically begins with the construction of the pyrrolidine ring system, followed by the introduction of the 3-ethoxyphenyl group and the carboxylic acid moiety. Advanced techniques such as enantioselective synthesis and stereoselective catalysis are employed to ensure the correct stereochemistry of the final product.

Moreover, rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid has been subjected to extensive pharmacokinetic and toxicological evaluations. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion profiles. The compound has demonstrated favorable pharmacokinetic properties, including good bioavailability and minimal toxicity at therapeutic doses.

In conclusion, rac-(3R,4S)-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227884-71-9) is a versatile molecule with immense potential in drug discovery and development. Its unique structural features, coupled with its diverse biological activities, make it a valuable asset in addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is poised to play a pivotal role in advancing innovative treatments for neurodegenerative diseases, inflammation-related disorders, and cancer.